Cas no 1852035-05-2 (2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• CAS No: 1852035-05-2
• MF: C₁₂H₁₁ClFNS
• MW: 255.738844156265
• CID: 6387883
• PubChem ID: 104469024
• Update Time: 2025-06-12

2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1852035-05-2
• 2-(5-chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• EN300-741286
• 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C12H11ClFNS/c1-7(2)11-6-16-12(15-11)9-5-8(13)3-4-10(9)14/h3-7H,1-2H3
• InChI Key： BRMUHJNBEJSSFE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1=NC(=CS1)C(C)C)F

Computed Properties

• Exact Mass: 255.0284764g/mol
• Monoisotopic Mass: 255.0284764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole

Introduction to 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 1852035-05-2)

2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole is a heterocyclic compound belonging to the thiazole class, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1852035-05-2, has garnered significant attention in the field of pharmaceutical research due to its potential biological activities and structural versatility. The presence of both chloro and fluoro substituents in the aromatic ring, combined with the propan-2-yl group at the thiazole ring, contributes to its distinct reactivity and interaction with biological targets.

The thiazole core is a prominent scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their roles in antimicrobial, antifungal, anti-inflammatory, and anticancer applications. The specific substitution pattern in 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with improved efficacy and reduced side effects. The introduction of fluorine and chlorine atoms into the aromatic ring not only modulates electronic properties but also influences metabolic stability and binding affinity to biological targets. This compound exemplifies the strategic use of substituents to optimize pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that thiazole derivatives can interact with various enzymes and receptors involved in disease pathways. The structural features of this compound allow it to mimic natural bioactive molecules, facilitating binding to target proteins with high specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking simulations have shown that 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole can effectively bind to enzymes such as kinases and proteases, which are pivotal in many diseases. This computational evidence supports further experimental validation of its biological activity.

The synthesis of 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole involves multi-step organic reactions that highlight the synthetic flexibility of thiazole derivatives. The chloro and fluoro substituents can be introduced via nucleophilic aromatic substitution reactions, while the propan-2-yl group can be added through alkylation reactions. These synthetic strategies provide a robust framework for modifying the compound's structure and exploring new analogs.

From a pharmacokinetic perspective, the presence of fluorine atoms can enhance metabolic stability by reducing susceptibility to enzymatic degradation. This property is particularly valuable in drug development, as it allows for longer half-lives and improved bioavailability. Additionally, the chloro substituent can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

Current research is focused on exploring the therapeutic potential of 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole in various disease models. Preliminary studies have indicated promising results in inhibiting inflammatory pathways and reducing oxidative stress. These findings align with the broader goal of developing small-molecule inhibitors that modulate disease-related signaling cascades.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms introduce unique electronic properties that can fine-tune drug-like characteristics such as lipophilicity and polar surface area. In 2-(5-Chloro-2-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole, fluorine contributes to an optimal balance between these properties, making it an attractive candidate for further development.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with precise biological effects. The case of (CAS No. 1852035-05-2) underscores the importance of integrating structural biology insights with synthetic chemistry expertise. By leveraging these interdisciplinary approaches, researchers can accelerate the discovery of novel therapeutics.

The future directions for studying (CAS No. 1852035-05) include exploring its interactions with complex biological systems using advanced imaging techniques. Techniques such as Förster resonance energy transfer (FRET) and X-ray crystallography can provide detailed insights into how this compound interacts with its targets at the molecular level. Such information is crucial for optimizing drug design and improving therapeutic outcomes.

In conclusion,(CAS No 1852035) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its development highlights the ongoing efforts to discover innovative therapeutics through rational drug design principles.